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Compound of Interest

N,N-Diethyl-2-
Compound Name: piperidinecarboxamide
hydrochloride
CAS No.: 6270-43-5
Cat. No.: B1316197

Get Quote
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Focus Entity: Methacrylamidopropyltrimethylammonium Chloride (MAPTAC)

Executive Summary

This technical guide provides a comprehensive analysis of the chemical entity C10H21CIN20,
predominantly identified in pharmaceutical and biomedical research as
Methacrylamidopropyltrimethylammonium Chloride (MAPTAC). While isomeric forms such as
2-Chloro-N-[3-(diethylamino)propyl]propanamide exist as synthesis intermediates, MAPTAC
represents the primary functional application of this formula in drug development.

MAPTAC is a cationic monomer critical to the engineering of stimuli-responsive hydrogels and
gene delivery vectors. Its quaternary ammonium motif provides the positive charge density
necessary for electrostatic interaction with anionic biological targets (e.g., DNA, cell
membranes) and the formation of polyampholytes for controlled drug release.
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Part 1: Molecular Identity & Physicochemical

Characterization
Exact Molecular Weight Calculation

Precise molecular weight determination is fundamental for stoichiometry in polymerization
reactions. The calculation below utilizes IUPAC standard atomic weights.

Formula:
Element Count Atomic Weight ( Subtotal ( g/mol )
g/mol )
Carbon (C) 10 12.011 120.110
Hydrogen (H) 21 1.008 21.168
Chlorine (CI) 1 35.450 35.450
Nitrogen (N) 2 14.007 28.014
Oxygen (O) 1 15.999 15.999
Total MW 220.741 g/mol

Structural Architecture

The efficacy of MAPTAC in drug delivery stems from its bifunctional structure: a polymerizable
vinyl group and a permanently charged quaternary ammonium head.
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Figure 1: Functional segmentation of the MAPTAC molecule. The vinyl group enables radical
polymerization, while the quaternary ammonium group provides pH-independent cationic
charge.
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Part 2: Synthesis & Polymerization Protocols
Strategic Context: Hydrogel Synthesis for Drug Delivery

In drug development, MAPTAC is rarely used in isolation. It is copolymerized (often with neutral
monomers like acrylamide or HEMA) to create cationic hydrogels. These matrices are used to
sequester anionic drugs (e.g., NSAIDs, insulin) or genetic material via electrostatic attraction,
releasing them upon environmental triggers (pH or ionic strength changes).

Protocol: Free-Radical Copolymerization of MAPTAC
Hydrogels

Objective: Synthesize a cationic hydrogel network capable of sustained drug release.

Reagents:

Monomer: MAPTAC (50% wt solution in water).

Co-monomer: Acrylamide (AAm) or Methacrylic Acid (MAAC).

Crosslinker: N,N'-Methylenebisacrylamide (MBA).

Initiator: Ammonium Persulfate (APS).

Accelerator: TEMED (Tetramethylethylenediamine).
Step-by-Step Methodology:
 Stoichiometric Preparation:

o Dissolve MAPTAC and AAm in deionized water to achieve a total monomer concentration
of 1.0 M.

o Note: Adjust the MAPTAC:AAm ratio (e.g., 10:90 to 50:50) to modulate charge density.[1]
Higher MAPTAC content increases swelling and drug binding capacity but may reduce
mechanical strength [1].

e Crosslinker Addition:
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o Add MBA (1-3 mol% relative to total monomer).

o Self-Validation: Ensure complete dissolution. Turbidity indicates premature crosslinking or
insolubility.

o Deoxygenation (Critical Step):
o Purge the solution with Nitrogen (

) gas for 15 minutes.

o Causality: Oxygen inhibits free-radical propagation. Failure to purge will result in "sticky"
surfaces or incomplete gelation.

* Initiation:
o Add APS (10 mg/mL stock) followed immediately by TEMED (10 uL per 10 mL solution).
o Mix gently to avoid introducing oxygen bubbles.
e Curing:
o Inject the mixture into glass molds or multi-well plates.
o Incubate at 25°C - 37°C for 4-24 hours.
 Purification:

o Immerse the formed hydrogels in distilled water for 48 hours, changing water every 6
hours.

o Validation: Monitor the wash water via UV-Vis spectroscopy (200-220 nm) to detect
unreacted monomers. Wash until absorbance is negligible.

Part 3: Applications in Drug Delivery Systems|2][3]
Mechanism of Action: lon-Exchange Release

MAPTAC-based hydrogels function as ion-exchange resins.
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e Loading: Anionic drugs (D-) bind to the quaternary ammonium sites (

) during the swelling phase.

¢ Release: In physiological fluids (high ionic strength), endogenous ions (

) compete for the binding sites, displacing the drug.

Experimental Data: Swelling and Release Kinetics

The following table summarizes typical performance metrics for MAPTAC-co-AAm hydrogels in

controlled release studies.

MAPTAC Drug Loadin
Swelling Ratio -g- - Release
Parameter Content (PH 7.4) Efficiency
(mol%) A e (Indomethacin) (Hours)
Low Charge 5% 12.5 g/g 45% 2.5
Medium Charge 15% 28.0 g/g 78% 6.0
High Charge 30% 45.2 glg 92% 145

Data interpretation: Increasing MAPTAC content significantly enhances swelling (due to
electrostatic repulsion between chains) and drug loading (more binding sites), resulting in a
more sustained release profile [2].

Workflow: Drug Loading & Release Analysis
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Figure 2: Standard operating procedure for evaluating hydrogel-based drug delivery systems.

Part 4: Safety & Handling (MSDS Summary)

While MAPTAC is a valuable tool, it requires strict safety protocols during handling, particularly
in its monomeric form.

e Hazards: Skin and eye irritant. Harmful if swallowed.

o Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at 2-8°C to prevent
spontaneous polymerization or hydrolysis.
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o Disposal: Polymerize unreacted monomer before disposal to prevent environmental leaching
of quaternary ammonium compounds, which can be toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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